Cas no 98426-29-0 (Proline, 4-allyl- (6CI))

• Product Name: Proline, 4-allyl- (6CI)
• CAS No: 98426-29-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 801775
• PubChem ID: 69776561
• Update Time: 2025-04-19

Proline, 4-allyl- (6CI) Chemical and Physical Properties

Names and Identifiers

• Proline, 4-allyl- (6CI)
• SCHEMBL6425182
• 4-Prop-2-en-1-yl-L-proline
• 98426-29-0
• DTXSID20741307

• Inchi： 1S/C8H13NO2/c1-2-3-6-4-7(8(10)11)9-5-6/h2,6-7,9H,1,3-5H2,(H,10,11)/t6?,7-/m0/s1
• InChI Key： JMWRIQIIDLNILM-MLWJPKLSSA-N
• SMILES： OC([C@@H]1CC(CC=C)CN1)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.4
• Topological Polar Surface Area: 49.3Ų